ethyl 2-((5-((4-(N,N-dimethylsulfamoyl)benzamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
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Overview
Description
Ethyl 2-((5-((4-(N,N-dimethylsulfamoyl)benzamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C17H23N5O5S2 and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, related to the target compound in structural complexity, showcases the potential for generating diverse tautomeric forms and derivatives through chemical reactions, emphasizing the compound's utility in creating novel chemical entities for further scientific exploration (Carrington et al., 1972). Additionally, the synthesis and characterization of related 1,2,3-triazoles highlight the importance of such compounds in developing new materials with potential applications in various fields, including medicinal chemistry and material science (Ahmed et al., 2016).
Crystallography and Molecular Structure
The detailed crystallographic analysis of ethyl 2-(3-methyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetate offers insights into the molecular conformation, intermolecular interactions, and packing patterns, which are critical for understanding the chemical and physical properties of such compounds (Karczmarzyk et al., 2012). This knowledge is invaluable for the rational design of new compounds with desired properties.
Methodological Advancements
Innovations in synthetic methodologies, as demonstrated by the efficient synthesis of related compounds, provide a foundation for the development of more complex molecules, including ethyl 2-((5-((4-(N,N-dimethylsulfamoyl)benzamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate. These advancements are crucial for expanding the toolkit available to chemists for creating novel substances with potential applications in drug discovery, material science, and beyond (Mohamed, 2021).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various biological targets
Mode of Action
The exact mode of action of this compound is currently unknown. It is likely that it interacts with its targets in a manner similar to other compounds with similar structures The compound may bind to its target, causing a conformational change that affects the target’s function
Biochemical Pathways
Compounds with similar structures have been found to affect various biochemical pathways
Result of Action
Compounds with similar structures have been found to have various biological activities, including antiviral, anti-inflammatory, and anticancer activities
properties
IUPAC Name |
ethyl 2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O5S2/c1-5-27-15(23)11-28-17-20-19-14(22(17)4)10-18-16(24)12-6-8-13(9-7-12)29(25,26)21(2)3/h6-9H,5,10-11H2,1-4H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFHAROWIXOJQEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C(N1C)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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